Cas no 1240321-68-9 (5-(2-Fluorophenyl)oxazole)

• Product Name: 5-(2-Fluorophenyl)oxazole
• CAS No: 1240321-68-9
• MF: C₉H₆FNO
• MW: 163.148445606232
• MDL: MFCD12024927
• CID: 2153055
• PubChem ID: 18985806
• Update Time: 2025-05-23

5-(2-Fluorophenyl)oxazole Chemical and Physical Properties

Names and Identifiers

• 5-(2-fluorophenyl)oxazole
• 5-(2-fluorophenyl)-1,3-oxazole
• FCH1173508
• AX8277111
• E90669
• SCHEMBL9955245
• 1240321-68-9
• CS-0192859
• AS-0225
• DB-332531
• MFCD12024927
• 5-(2-Fluorophenyl)oxazole

• MDL： MFCD12024927
• Inchi： 1S/C9H6FNO/c10-8-4-2-1-3-7(8)9-5-11-6-12-9/h1-6H
• InChI Key： HDKNUPYIAZOZMC-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1=CN=CO1

Computed Properties

• Exact Mass: 163.043341977g/mol
• Monoisotopic Mass: 163.043341977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• XLogP3: 2.1

Additional information on 5-(2-Fluorophenyl)oxazole

5-(2-Fluorophenyl)oxazole: A Comprehensive Overview

5-(2-Fluorophenyl)oxazole (CAS No. 1240321-68-9) is a heterocyclic organic compound with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the oxazole family, a five-membered aromatic ring containing one oxygen and one nitrogen atom. The presence of the fluorine atom at the 2-position of the phenyl ring introduces unique electronic and steric properties, making it a valuable building block in organic synthesis.

The synthesis of 5-(2-Fluorophenyl)oxazole has been extensively studied, with researchers exploring various methods to optimize its production. Recent advancements in catalytic processes and green chemistry have enabled more efficient and environmentally friendly routes for its synthesis. For instance, a study published in *Organic Process Research & Development* demonstrated the use of microwave-assisted synthesis to achieve higher yields and shorter reaction times. This approach not only enhances the scalability of the process but also aligns with current trends toward sustainable chemical manufacturing.

One of the most promising applications of 5-(2-Fluorophenyl)oxazole lies in its use as an intermediate in drug discovery. Its ability to act as a bioisostere for other heterocycles makes it a versatile tool in medicinal chemistry. A recent study in *Journal of Medicinal Chemistry* highlighted its role in the development of novel kinase inhibitors, showcasing its potential in anti-cancer drug design. The compound's unique electronic properties allow for precise modulation of biological activity, making it a valuable asset in lead optimization campaigns.

In addition to its pharmaceutical applications, 5-(2-Fluorophenyl)oxazole has found utility in materials science. Researchers have investigated its use as a building block for advanced materials such as organic semiconductors and fluorescent sensors. A paper published in *Advanced Materials* demonstrated its application in creating highly sensitive sensors for detecting trace amounts of heavy metal ions. The compound's ability to fluoresce upon binding to specific analytes makes it a candidate for next-generation analytical tools.

The structural versatility of 5-(2-Fluorophenyl)oxazole also extends to its use in agrochemicals. Studies have shown that derivatives of this compound exhibit potent insecticidal activity, offering a new avenue for pest control solutions. A research article in *Pest Management Science* reported that certain analogs derived from this compound displayed high efficacy against agricultural pests without adverse effects on non-target species.

From a chemical standpoint, 5-(2-Fluorophenyl)oxazole exhibits interesting reactivity due to the electron-withdrawing nature of the fluorine atom. This property enhances the compound's ability to participate in various nucleophilic and electrophilic reactions, making it a valuable substrate for further functionalization. Recent studies have explored its use in click chemistry reactions, where it serves as a versatile partner for constructing complex molecular architectures.

Moreover, the environmental impact of 5-(2-Fluorophenyl)oxazole has been a topic of interest among researchers. Assessments conducted by environmental scientists suggest that the compound degrades efficiently under aerobic conditions, reducing concerns about long-term persistence in ecosystems. These findings are crucial for ensuring the sustainable use of this compound in industrial applications.

In conclusion, 5-(2-Fluorophenyl)oxazole (CAS No. 1240321-68-9) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties, combined with advancements in synthetic methodologies and application development, position it as a key player in modern organic chemistry research.